Cas no 1825371-73-0 (2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1825371-73-0
• MF: C₁₃H₂₃BO₂
• MW: 222.131524324417
• MDL: MFCD16996207
• CID: 5211325
• Update Time: 2025-06-08

2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4,4-Dimethylcyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD16996207
• Inchi： 1S/C13H23BO2/c1-11(2)8-7-10(9-11)14-15-12(3,4)13(5,6)16-14/h7H,8-9H2,1-6H3
• InChI Key： XGPKWOAJZKOZPC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1CC(C)(C)CC=1

Additional information on 2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Professional Introduction to Compound with CAS No. 1825371-73-0 and Product Name: 2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1825371-73-0) is a highly specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions and as intermediates in the synthesis of complex organic molecules. The unique structural features of this compound, including its tetramethyl-substituted dioxaborolane core and a 4,4-dimethylcyclopent-1-enyl side group, make it a versatile building block for the development of novel therapeutic agents.

The tetramethyl-substituted dioxaborolane moiety is particularly noteworthy due to its stability and reactivity in various organic transformations. Dioxaborolanes are known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, which are fundamental to modern pharmaceutical synthesis. The presence of multiple methyl groups enhances the electronic properties of the boron center, making it more accessible for such transformations while also improving the compound's solubility in common organic solvents.

The 4,4-dimethylcyclopent-1-enyl group adds another layer of complexity to the compound's reactivity. This side chain not only influences the overall steric environment around the boron atom but also introduces potential sites for further functionalization. The cyclopentene ring can undergo various chemical modifications, including additions and eliminations, which can be exploited to tailor the properties of the final product.

In recent years, there has been a surge in research focused on developing new methodologies for boron-containing compounds in medicinal chemistry. The demand for efficient and scalable synthetic routes has led to the exploration of novel boronic acids and their derivatives. 2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has emerged as a promising candidate in this context due to its ability to serve as a precursor for a wide range of pharmacologically relevant molecules.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting various biological pathways. Boron-containing inhibitors have shown promise in treating conditions such as cancer and inflammatory diseases. The tetramethyl-substituted dioxaborolane core allows for precise control over the electronic properties of the boron center, enabling fine-tuning of binding affinities and selectivity against specific biological targets. For instance, recent studies have demonstrated that derivatives of this compound can effectively modulate enzymes involved in tumor growth and progression.

The 4,4-dimethylcyclopent-1-enyl side group also plays a crucial role in determining the pharmacokinetic properties of derived compounds. By influencing factors such as lipophilicity and metabolic stability, this moiety can enhance drug delivery and bioavailability. Researchers have leveraged these properties to develop novel prodrugs that exhibit improved pharmacological profiles compared to their parent compounds.

Advances in computational chemistry have further accelerated the development of new derivatives based on 2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Molecular modeling techniques allow scientists to predict the behavior of different functionalized analogs before synthesizing them experimentally. This approach has significantly reduced both time-to-market and development costs for new pharmaceuticals.

The compound's utility extends beyond drug discovery into materials science. Boron-containing heterocycles are increasingly being explored as components in advanced materials with applications ranging from electronics to catalysis. The unique electronic properties conferred by the tetramethyl-substituted dioxaborolane core make it an attractive candidate for designing new types of organic semiconductors and light-emitting diodes (OLEDs).

In conclusion,2-(4,4-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a cornerstone in modern synthetic chemistry with far-reaching implications for pharmaceuticals and materials science. Its structural versatility and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex chemical challenges. As our understanding of organoboron chemistry continues to evolve,CAS No. 1825371-73-0 will undoubtedly remain at the forefront of scientific discovery.